Cas no 66500-55-8 (1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid)

• Product Name: 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid
• CAS No: 66500-55-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• MDL: MFCD11847571
• CID: 1011778
• PubChem ID: 11745334
• Update Time: 2025-05-21

1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,4-dioxaspiro[4.5]decane-8-carboxylic acid
• cyclohexanone-4-carboxylic acid ethyleneacetal
• 1,4-Dioxa-spiro[4.5]decane-8-carboxylic acid
• YMEMAALYLSKCLM-UHFFFAOYSA-N
• 9638AH
• NE62852
• FCH1161053
• OR451160
• AX8291062
• SCHEMBL347049
• AKOS022913226
• EN300-97376
• AB7091
• 66500-55-8
• AS-44817
• 1,4-Dioxaspiro[4.5]decane-8-carboxylicAcid
• MFCD11847571
• CS-0037302
• FT-0752989
• SY126860
• DTXSID701263618
• AB89951
• DA-30207
• 1,4-Dioxaspiro[4.5]decane-8-carboxylic
• 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid

• MDL： MFCD11847571
• Inchi： 1S/C9H14O4/c10-8(11)7-1-3-9(4-2-7)12-5-6-13-9/h7H,1-6H2,(H,10,11)
• InChI Key： YMEMAALYLSKCLM-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(=O)O)CC2

Computed Properties

• Exact Mass: 186.08922
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 0.4

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid

1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 66500-55-8, known as 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid, is a unique organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom—the spiro atom. The structure of 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid consists of a spiro system where a five-membered dioxane ring is fused to a six-membered ring, with a carboxylic acid group attached at the 8th position.

Recent studies have highlighted the potential of 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid in drug discovery and material science due to its unique structural properties. The spiro arrangement provides a rigid framework that can be advantageous in designing bioactive molecules with specific pharmacokinetic profiles. Researchers have explored its ability to act as a scaffold for constructing complex molecules with enhanced solubility and bioavailability.

In terms of synthesis, 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid can be prepared through various methods, including ring-closing metathesis and traditional organic synthesis techniques. The choice of synthesis method depends on the desired purity and scalability of the process. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over stereochemistry during the synthesis of this compound.

The chemical properties of 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid are influenced by its spiro structure and the presence of the carboxylic acid group. The carboxylic acid group imparts acidity to the molecule, making it a potential candidate for applications in pH-responsive materials and drug delivery systems. Additionally, the dioxane ring contributes to the molecule's stability and ability to form hydrogen bonds, which are crucial for its interactions in biological systems.

From an application standpoint, 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid has shown promise in the development of new pharmaceutical agents. Its structure allows for functionalization at various positions, enabling the creation of derivatives with tailored biological activities. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in metabolic disorders and neurodegenerative diseases.

Moreover, the compound's unique topology has inspired its use in supramolecular chemistry and nanotechnology. By exploiting its ability to form self-assembled structures, scientists have explored its potential in creating novel materials with applications in sensors, catalysis, and drug delivery.

In conclusion, 1,4-Dioxaspiro[4.5]decane-8-carboxylic Acid (CAS No. 66500-55-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its structural features make it an attractive candidate for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.